Cas no 55370-28-0 (ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate)

• Product Name: ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
• CAS No: 55370-28-0
• MF: C₈H₇BrO₄S
• MW: 279.107780694962
• CID: 2146784
• PubChem ID: 12197947
• Update Time: 2025-04-21

ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
• 3,4-Methylenedioxy-2-bromo-5-ethoxycarbonyl thiophene
• SCHEMBL8541114
• 55370-28-0
• DB-319516
• ZLPMCCLBQXWJLP-UHFFFAOYSA-N

• Inchi： 1S/C8H7BrO4S/c1-2-11-8(10)6-4-5(7(9)14-6)13-3-12-4/h2-3H2,1H3
• InChI Key： ZLPMCCLBQXWJLP-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=C(C(=O)OCC)S1)OCO2

Computed Properties

• Exact Mass: 277.92484Da
• Monoisotopic Mass: 277.92484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73Ų